Cas no 106556-66-5 (Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate)

• Product Name: Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
• CAS No: 106556-66-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD09835297
• CID: 91314
• PubChem ID: 13601738
• Update Time: 2025-10-30

Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-dimethyl-3-oxo-pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid,2,2-dimethyl-3-oxo-,ethyl ester
• 2,2-Dimethyl-3-oxo-1-pyrrolidinecarboxylic acid ethyl ester
• Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
• Ethyl 2,2-diMethyl-3-oxo-pyrrolidine-1-carboxylate ethyl
• 2,2-Dimethyl-3-oxo-pyrrolidine-1-carboxylic acid ethyl ester
• 1-Pyrrolidinecarboxylic acid, 2,2-diMethyl-3-oxo-, ethyl ester
• 1-Pyrrolidinecarboxylicacid, 2,2-dimethyl-3-oxo-, ethyl ester
• Ethyl 2,2-dimethyl-3-oxo-1-pyrrolidinecarboxylate
• 2,2-Dimethyl-3-oxo-pyrrolidine-1-carboxylicacidethylester
• FCH874212
• RP24535
• VP60208
• CS-W
• SCHEMBL22613681
• MFCD09835297
• FT-0649172
• J-520663
• AC-26696
• ethyl2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
• 106556-66-5
• AKOS006329186
• Ethyl 2 pound not2-dimethyl-3-oxopyrrolidine-1-carboxylate
• CS-W001163
• GS-4246
• AM20080013
• Ethyl2,2-dimethyl-3-oxo-pyrrolidine-1-carboxylate
• DTXSID20544794
• DB-031068

• MDL： MFCD09835297
• Inchi： 1S/C9H15NO3/c1-4-13-8(12)10-6-5-7(11)9(10,2)3/h4-6H2,1-3H3
• InChI Key： HWPDAUHYYHRPNF-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OCC)C1(C)C

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 200-202 ºC (4 Torr)
• Flash Point: 113.3±25.4 ºC,
• Refractive Index: 1.469
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 46.61000
• LogP: 1.13420
• Vapor Pressure: No data available

Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate

Ethyl 2,2-Dimethyl-3-Oxopyrrolidine-1-Carboxylate: A Comprehensive Overview

Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate (CAS No. 106556-66-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters and is characterized by its unique structure, which includes a pyrrolidine ring substituted with specific functional groups. The pyrrolidine ring is a five-membered cyclic amine, and the presence of oxo and carboxylate groups adds complexity to its chemical properties.

The synthesis of Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production. For instance, the use of transition metal catalysts has been reported to significantly enhance the reaction rate while minimizing side reactions. These developments underscore the importance of this compound in both academic and industrial settings.

One of the most notable applications of Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its role as an intermediate is attributed to its ability to undergo a range of chemical transformations, such as nucleophilic substitutions and reductions. Recent studies have highlighted its potential in the development of novel drug delivery systems, where its structural flexibility plays a crucial role.

In addition to its pharmaceutical applications, Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate has found utility in agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and insecticides has made it a valuable commodity in agricultural chemistry. Researchers have explored its reactivity under different conditions to tailor its properties for specific agricultural applications. For example, modifications to the dimethyl substituents have been shown to enhance the compound's stability under environmental conditions.

Recent research has also focused on understanding the environmental impact of Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate. Studies have been conducted to assess its biodegradability and toxicity levels. These investigations are critical for ensuring that its use in various industries does not pose risks to ecosystems or human health. Findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current regulatory standards for chemical safety.

The structural versatility of Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry. Researchers have reported successful applications in asymmetric catalysis, where the compound acts as a chiral ligand to induce enantioselectivity in reactions. This application highlights its potential beyond traditional pharmaceutical and agricultural uses.

Looking ahead, ongoing studies aim to further elucidate the mechanistic details of key reactions involving Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate. Understanding these mechanisms will not only improve synthetic strategies but also pave the way for discovering new functionalities for this compound. Collaborative efforts between chemists and biologists are expected to unlock additional applications in drug discovery and beyond.

In conclusion, Ethyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate (CAS No. 106556-66-5) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to science and industry.